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A comprehensive side-by-side comparison of the vulnerabilities inherent in the Temporal Key

Integrity Protocol (TKIP) and Wired Equivalent Privacy (WEP) reveals a significant disparity in

their security postures. While both protocols have been deprecated, understanding the

mechanics and success rates of attacks against them provides crucial insights into the

evolution of wireless security. WEP is susceptible to complete key recovery attacks, whereas

publicly available attacks against TKIP are limited to packet decryption and injection, not a full

compromise of the temporal keys.

Quantitative Comparison of Attack Performance
The following table summarizes the quantitative data from various experimental analyses of

attacks against WEP and TKIP. It highlights the resources and time required for successful

exploitation.
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Metric
WEP Key Recovery Attack
(FMS/PTW)

TKIP Plaintext Recovery
Attack (Beck-Tews)

Primary Goal
Full recovery of the secret key.

[1]

Decryption of individual

packets and potential injection

of arbitrary packets.[2][3]

Underlying Vulnerability

Weaknesses in the RC4 key

scheduling algorithm and

improper use of Initialization

Vectors (IVs).[4][5]

Exploitation of the Message

Integrity Check (MIC)

mechanism and QoS

implementation flaws.[2][6][7]

Packets Required

35,000 - 40,000 for a 50%

success probability (PTW

attack).[1] Can range up to

4,000,000 - 6,000,000 in other

scenarios.[8]

A single captured packet (e.g.,

an ARP packet) is sufficient to

initiate the attack.[6]

Time to Success

Less than 60 seconds on a

fast network with active packet

injection.[1] Can take 1-2

hours in passive scenarios.[1]

Approximately 12-15 minutes

to decrypt an ARP packet.[2][9]

[10] The NOMORE attack can

be completed within an hour.

[3]

Attack Rate
Dependent on the rate of

"weak" IV capture.

Limited to approximately one

byte per minute to avoid

triggering MIC failure

countermeasures.[6][10]

Attack Type

Primarily passive data

collection, can be accelerated

with active packet injection.

Active, requires sending

crafted packets to the access

point and observing

responses.[6]

Outcome
Full decryption of all network

traffic.

Decryption of a single packet's

content and the ability to inject

a limited number of small,

crafted packets.[1][9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://www.theregister.com/2008/11/08/wi_fi_protected_access_attack/
https://en.wikipedia.org/wiki/Temporal_Key_Integrity_Protocol
https://en.wikipedia.org/wiki/Fluhrer,_Mantin_and_Shamir_attack
https://www.cs.miami.edu/home/burt/learning/Csc524.052/docs/stubbl.pdf
https://www.theregister.com/2008/11/08/wi_fi_protected_access_attack/
https://repository.root-me.org/R%C3%A9seau/EN%20-%20Understanding%20WPA%20TKIP%20Attacks.pdf
https://www.ieice.org/publications/conference-FIT-DVDs/FIT2010/pdf/L/RL_003.pdf
https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://www.researchgate.net/publication/220593671_A_key_recovery_attack_on_the_80211b_wired_equivalent_privacy_protocol_WEP
https://repository.root-me.org/R%C3%A9seau/EN%20-%20Understanding%20WPA%20TKIP%20Attacks.pdf
https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://www.theregister.com/2008/11/08/wi_fi_protected_access_attack/
https://papers.mathyvanhoef.com/asiaccs2013.pdf
https://i.blackhat.com/eu-19/Thursday/eu-19-Schepers-Practical-Side-Channel-Attacks-Against-WPA-TKIP-wp.pdf
https://en.wikipedia.org/wiki/Temporal_Key_Integrity_Protocol
https://repository.root-me.org/R%C3%A9seau/EN%20-%20Understanding%20WPA%20TKIP%20Attacks.pdf
https://i.blackhat.com/eu-19/Thursday/eu-19-Schepers-Practical-Side-Channel-Attacks-Against-WPA-TKIP-wp.pdf
https://repository.root-me.org/R%C3%A9seau/EN%20-%20Understanding%20WPA%20TKIP%20Attacks.pdf
https://dl.aircrack-ng.org/breakingwepandwpa.pdf
https://papers.mathyvanhoef.com/asiaccs2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Methodologies of Key
Attacks
WEP Key Recovery: The Fluhrer, Mantin, and Shamir
(FMS) Attack
The FMS attack, and its subsequent optimizations like the PTW attack, exploit statistical

weaknesses in the RC4 stream cipher as used in WEP. The core of the vulnerability lies in the

way WEP constructs the per-packet RC4 key by concatenating a public 24-bit Initialization

Vector (IV) with the secret WEP key.

Experimental Workflow:

Passive Monitoring: The attacker's system is placed in monitor mode to capture a large

volume of encrypted WEP packets from the target network.

Weak IV Collection: The captured packets are filtered to identify those that use "weak" IVs.

These specific IVs create a high probability that the first few bytes of the generated

keystream are correlated with bytes of the secret key.

Statistical Analysis: By analyzing the first output byte of the RC4 keystream from many

packets with weak IVs, the attacker can make a statistical guess about the first byte of the

secret WEP key.

Iterative Key Byte Recovery: Once the first key byte is determined with high probability, the

attacker uses this knowledge to target the second key byte. This process is repeated

iteratively, recovering one byte of the secret key at a time.

Key Reconstruction: After collecting a sufficient number of weak IV packets (ranging from

tens of thousands to millions), the attacker can reconstruct the entire WEP key. Active

attacks can accelerate this process by re-injecting captured ARP packets to rapidly generate

new packets with different IVs.[1]

TKIP Plaintext Recovery: The Beck-Tews "ChopChop"
Style Attack
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Attacks against TKIP are not true key recovery attacks; they do not reveal the temporal keys.

Instead, they allow for the decryption of individual packets and the injection of malicious data.

The Beck-Tews attack is a practical example that adapts the "chopchop" attack, originally used

against WEP, to the TKIP environment.

Experimental Workflow:

Packet Capture: The attacker captures an encrypted TKIP packet, typically a small one with

a predictable structure like an ARP packet.

Byte Guessing and Packet Modification: The attacker takes the captured packet, removes

the last byte of the encrypted payload, and guesses its plaintext value. A new Integrity Check

Value (ICV) is calculated for this modified packet.

Packet Injection: The modified packet is transmitted to the client.

Oracle Observation: The attacker observes the client's response. Because TKIP uses a

Message Integrity Check (MIC) called "Michael," a correct guess of the plaintext byte will

result in a valid ICV but an invalid MIC. This causes the client to send a MIC failure report to

the access point. An incorrect guess results in an invalid ICV, and the packet is silently

dropped.

Rate Limiting: The TKIP protocol includes a countermeasure that shuts down the connection

if two MIC failures occur within 60 seconds.[3][6] To avoid this, the attacker must wait for 60

seconds after each correct guess, limiting the decryption rate to about one byte per minute.

[6]

Plaintext and MIC Recovery: This process is repeated for each byte of the packet's payload,

ICV, and MIC, eventually revealing the entire plaintext of the original packet and the correct

MIC for that packet.[9][10] This allows for the subsequent injection of a small number of

custom packets.[1]

Logical Flow of Wireless Security Attacks
The following diagram illustrates the generalized workflow of attacks against WEP and TKIP,

highlighting the fundamental differences in their objectives and outcomes.
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Workflow comparison of WEP and TKIP attacks.
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In conclusion, the security flaws in WEP are fundamental, allowing for a complete and often

rapid recovery of the secret key. TKIP, while also deprecated and vulnerable, was designed as

an interim solution that successfully mitigated WEP's most critical key recovery vulnerabilities.

[11][12][13] The attacks against TKIP are significantly more constrained, slower, and do not

result in the compromise of the session keys, representing a clear, albeit imperfect,

improvement in wireless security.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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